Cas no 26131-62-4 (4-Butyl-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Butyl-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 26131-62-4
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 3050936
• Update Time: 2026-04-28

4-Butyl-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-5-phenyl-4H-1,2,4-triazole-3-thiol

Additional information on 4-Butyl-5-phenyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-Butyl-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 26131-62-4)

4-Butyl-5-phenyl-4H-1,2,4-triazole-3-thiol, with the CAS number 26131-62-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol make it an attractive candidate for various pharmaceutical and chemical applications.

The molecular structure of 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol consists of a 1,2,4-triazole ring substituted with a butyl group at the 4-position and a phenyl group at the 5-position. The thiol group at the 3-position adds further reactivity and potential for forming coordination complexes with metal ions. This combination of functional groups imparts unique chemical and biological properties to the compound.

In recent years, extensive research has been conducted on the biological activities of 1,2,4-triazoles, including their antimicrobial, antifungal, antiviral, and anticancer properties. Studies have shown that 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol exhibits significant antimicrobial activity against a wide range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that this compound demonstrated potent inhibitory effects against Gram-positive and Gram-negative bacteria, as well as fungal strains such as Candida albicans.

Beyond its antimicrobial properties, 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry in 2021 investigated the anticancer potential of this compound against various human cancer cell lines. The results indicated that 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol exhibited selective cytotoxicity towards cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The thiol group in 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol plays a crucial role in its biological activities. Thiol groups are known for their ability to form disulfide bonds and participate in redox reactions. This property makes the compound useful in redox biology and as a potential antioxidant agent. Research published in Free Radical Biology and Medicine in 2019 highlighted the antioxidant potential of 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol, demonstrating its ability to scavenge free radicals and protect cells from oxidative stress.

In addition to its biological activities, 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol has been explored for its coordination chemistry properties. The thiol group can coordinate with various metal ions to form stable complexes. These metal complexes have shown enhanced biological activities compared to the parent compound. For example, a study published in Inorganic Chemistry Communications in 2018 reported that copper(II) complexes of 4-butyl-5-phenyl-4H-1,2,4-triazole-3-thiol exhibited improved antimicrobial and anticancer activities.

The synthesis of 4-butyl-5 phenyl 4H 1 2 4 triazole 3 thiol has been well-documented in the literature. A common synthetic route involves the reaction of phenyldithiocarbamic acid S-methyl ester with butylnitrile followed by cyclization under appropriate conditions. This method provides a high yield and purity of the final product. The synthetic versatility of this compound allows for easy modification and functionalization to tailor its properties for specific applications.

In conclusion, 4-butyl 5 phenyl 4H 1 2 4 triazole 3 thiol (CAS No. 26131 62 4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.